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Compound of Interest

Compound Name: sec-Butyl acrylate

Cat. No. B146066

An In-Depth Technical Guide to sec-Butyl Acrylate

This guide provides a comprehensive technical overview of sec-butyl acrylate, focusing on its
chemical structure, properties, synthesis, and reactivity. The information is intended for
researchers, scientists, and professionals in drug development and polymer chemistry who
may utilize this monomer in various applications.

Chemical Identity and Structure

sec-Butyl acrylate is an organic compound and a key monomer in the production of various
polymers. It is the ester of acrylic acid and sec-butanol.

Table 1. Chemical Identifiers for sec-Butyl Acrylate

Identifier Value

IUPAC Name butan-2-yl prop-2-enoate[1]

s-Butyl acrylate, Acrylic acid sec-butyl ester, 1-

Synonyms methylpropyl 2-propenoate[2][3][4]

CAS Number 2998-08-5[1][2][2][4][5]

Molecular Formula C7H1202[1][2][3][4]

Molecular Weight 128.17 g/mol [1][3][4]

InChl Key RNOOHTVUSNIPCJ-UHFFFAOYSA-NI[6]
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| Canonical SMILES | CCC(C)OC(=0)C=CJ[6] |

The structure features a vinyl group attached to a carbonyl carbon, forming the acrylate moiety.
The ester oxygen is bonded to a secondary butyl group, which influences the polymer's final
properties.

Caption: 2D Chemical Structure of sec-Butyl Acrylate.

Physical and Chemical Properties

sec-Butyl acrylate is a clear, colorless liquid.[7] Its physical properties are summarized in the
table below.

Table 2: Physicochemical Properties of sec-Butyl Acrylate

Property Value

Density 0.887 g/lcm?® at 20 °C[4][8]
Boiling Point 59-60 °C at 50 mmHg[2][3][4]
Melting Point -62.3 °C[4]

Flash Point 34.5 °C (closed cup)[4]
Vapor Pressure 6.44 mmHg at 25 °C[4]
Refractive Index n20/D 1.411 - 1.414[2][4]
Solubility in Water Very slightly soluble[7]

| Inhibitor | Typically stabilized with 100 ppm MEHQ (Monomethyl ether of hydroquinone)[2] |

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the structure and purity of sec-butyl acrylate.

e Infrared (IR) Spectroscopy: The IR spectrum of sec-butyl acrylate will exhibit characteristic
absorption bands. Key peaks include a strong C=0 stretching vibration from the ester group
around 1725 cm~1, C=C stretching from the vinyl group near 1635 cm~%, and C-O stretching
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vibrations in the 1150-1250 cm~1 region.[9] C-H stretching bands for the alkyl and vinyl
groups appear around 2800-3100 cm~1.[9]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The spectrum will show distinct signals for the vinyl protons (typically between
5.8 and 6.4 ppm), the methine proton of the sec-butyl group (a multiplet around 4.9 ppm),
and the methyl and methylene protons of the sec-butyl group at higher field (0.9 to 1.7

ppm).

o 18C NMR: The spectrum will show a signal for the carbonyl carbon around 166 ppm, vinyl
carbons between 128 and 131 ppm, the methoxy carbon (~72 ppm), and carbons of the
sec-butyl group in the aliphatic region (~10-30 ppm).

Synthesis and Experimental Protocols

sec-Butyl acrylate is typically produced by the esterification of acrylic acid with sec-butanol.
An alternative industrial method involves the direct addition of acrylic acid to butenes.[10]

Representative Synthesis: Acid-Catalyzed Esterification

This protocol describes a general method for the synthesis of an acrylate ester via Fischer
esterification, adapted for sec-butyl acrylate.

Objective: To synthesize sec-butyl acrylate from acrylic acid and sec-butanol using an acid
catalyst.

Materials:

Acrylic acid

sec-Butanol

Acid catalyst (e.g., p-toluenesulfonic acid or a strong-acid ion exchange resin)[10]

Polymerization inhibitor (e.g., hydroquinone or MEHQ)

Toluene (for azeotropic removal of water)
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o Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

o Reaction Setup: A round-bottom flask is equipped with a Dean-Stark apparatus, a reflux
condenser, and a magnetic stirrer.

» Charging Reagents: The flask is charged with acrylic acid, a molar excess of sec-butanol
(e.g., 1.5-2 equivalents), a catalytic amount of p-toluenesulfonic acid, and a small amount of
polymerization inhibitor. Toluene is added as the solvent.

o Reaction: The mixture is heated to reflux. The water produced during the esterification is
removed azeotropically with toluene and collected in the Dean-Stark trap. The reaction is
monitored (e.g., by TLC or by the amount of water collected) until completion.

e Workup: The reaction mixture is cooled to room temperature. The organic layer is washed
sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid
catalyst), and brine.

» Drying and Purification: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed by rotary evaporation.

« Distillation: The crude sec-butyl acrylate is purified by vacuum distillation to yield the final
product. The distillation apparatus should contain a polymerization inhibitor.
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Setup: Round-bottom flask

with Dean-Stark trap

Charge: Acrylic Acid, sec-Butanol,
Catalyst (p-TSA), Inhibitor, Toluene

Heat to Reflux
Azeotropically remove H20

Cool & Wash:
1. H20
2. Sat. NaHCOs
3. Brine

Dry organic layer
(e.g., MgSO0a) & Filter

Purify by
Vacuum Distillation

Final Product:
sec-Butyl Acrylate

Click to download full resolution via product page

Caption: Workflow for the synthesis of sec-butyl acrylate via esterification.
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Reactivity and Polymerization

The primary reactivity of sec-butyl acrylate is associated with its acrylate functional group.[11]

o Polymerization: It readily undergoes free-radical polymerization, a reaction that is highly
exothermic.[11] This process can be initiated by heat, light, or chemical initiators. To prevent
spontaneous polymerization during storage, an inhibitor is always added.[2][12]

o Copolymerization: sec-Butyl acrylate is frequently used as a co-monomer with other vinyl
monomers like methyl methacrylate and styrene.[13] The incorporation of the sec-butyl group
modifies the properties of the resulting polymer, such as increasing flexibility, impact
resistance, and adhesion.[11][13] Compared to its n-butyl isomer, it can offer improved
weatherability.[11]

Applications

The properties of poly(sec-butyl acrylate) and its copolymers make it suitable for a range of
industrial applications.

o Coatings and Paints: It is used to formulate acrylic polymers that serve as binders, improving
impact resistance and UV stability.[11]

o Adhesives and Sealants: Copolymers containing sec-butyl acrylate are used in pressure-
sensitive adhesives, where the monomer enhances flexibility and adhesion.[11]

e Plastics and Elastomers: It serves as a co-monomer to modify the mechanical properties of
plastics and other polymers.[11]

» Relevance to Drug Development: While not a direct pharmaceutical ingredient, polymers
derived from sec-butyl acrylate may be used in ancillary applications such as specialized
coatings, adhesives for medical devices, or as components in packaging materials. Its role is
primarily in polymer science, where the resulting materials may be selected for properties
like hydrophobicity and flexibility.[14]

Safety and Handling

sec-Butyl acrylate is a hazardous chemical that requires careful handling.
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Table 3: Hazard Information for sec-Butyl Acrylate

Hazard Type Description

_ Flammable liquid and vapor.[12] Vapors
Physical Hazards . . -
can form explosive mixtures with air.[7]

Irritating to eyes, respiratory system, and skin.

[4] May cause an allergic skin reaction (skin
Health Hazards » . _

sensitizer).[2][12] Harmful if inhaled or ingested.

[2](12]

| Environmental Hazards| Toxic to aquatic life.[12][15] |
Handling and Storage Recommendations:

o Handling: Use only in a well-ventilated area or under a chemical fume hood.[16][17] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g.,
butyl rubber), safety goggles, and protective clothing.[16][18] All equipment should be
properly grounded to prevent static discharge.[19]

o Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and
direct sunlight.[16][18] Keep containers tightly closed. The presence of dissolved oxygen is
necessary for the polymerization inhibitor to be effective, so it should not be stored under an
inert atmosphere.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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